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Compound of Interest

Compound Name: Pik-294

Cat. No.: B1684647 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Pik-294, a potent and selective inhibitor of the p110δ isoform of

phosphoinositide 3-kinase (PI3K). Adherence to these protocols is critical for minimizing risk

and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Pik-294, a comprehensive approach to personal protection is necessary. The

following table summarizes the required PPE and essential engineering controls to mitigate

exposure.
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Category Requirement Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Face shield
Required when there is a risk

of splashing.

Hand Protection Chemical-resistant gloves

Inspect gloves for integrity

before each use. Use proper

glove removal technique to

avoid skin contact.

Body Protection Laboratory coat
Fully buttoned to protect street

clothes.

Chemical-resistant suit
Recommended for large-scale

operations or in case of a spill.

Respiratory Protection
Not typically required with

adequate engineering controls

Use a NIOSH-approved

respirator if engineering

controls are not sufficient or

during spill cleanup.

Engineering Controls Chemical fume hood

All handling of Pik-294 powder

and solutions should be

performed in a certified

chemical fume hood.

Safety shower and eyewash

station

Must be readily accessible and

tested regularly.

Health Hazard Information
Pik-294 is a substance that has not yet been fully tested, and caution should be exercised. The

potential health effects are summarized below.
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Route of Exposure Potential Health Effects

Inhalation
May be harmful if inhaled and may cause

respiratory tract irritation.[1]

Skin Contact
May be harmful if absorbed through the skin and

may cause skin irritation.[1]

Eye Contact May cause eye irritation.[1]

Ingestion May be harmful if swallowed.[1]

Step-by-Step Handling and Disposal Procedures
1. Preparation and Weighing:

Before handling, ensure you are wearing the appropriate PPE as outlined in the table above.

Conduct all weighing and solution preparation of Pik-294 powder inside a certified chemical

fume hood to prevent inhalation of dust.

Use a dedicated and properly calibrated balance.

Clean the work area and balance with a damp cloth after weighing to remove any residual

powder.

2. Solution Preparation:

Consult the relevant product information for solubility data. Pik-294 is soluble in DMSO.

Add the solvent to the Pik-294 powder slowly and carefully to avoid splashing.

If necessary, use a vortex mixer or sonicator to ensure the compound is fully dissolved.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

3. Storage:
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Store Pik-294 as a powder at -20°C for long-term stability.

Store solutions in tightly sealed containers at -20°C or -80°C, depending on the solvent and

desired stability.

Avoid repeated freeze-thaw cycles.

4. Spills and Accidental Release:

In the event of a small spill, wear appropriate PPE, including respiratory protection if

necessary.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

5. Disposal:

Dispose of all waste materials, including empty containers, contaminated gloves, and other

disposable items, in accordance with local, state, and federal regulations for chemical waste.

Do not dispose of Pik-294 down the drain or in the regular trash.

First Aid Measures
In the event of exposure to Pik-294, immediate action is crucial.
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

PI3K/Akt/mTOR Signaling Pathway
Pik-294 exerts its effect by inhibiting the PI3K/Akt/mTOR signaling pathway, a critical regulator

of cell proliferation, survival, and growth. Understanding this pathway is essential for

researchers working with this compound.
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Caption: The PI3K/Akt/mTOR signaling pathway and the inhibitory action of Pik-294.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Navigating the Safe Handling of Pik-294: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684647#personal-protective-equipment-for-
handling-pik-294]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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